Cas no 63020-48-4 (6-ISOPROPYL-1,2-BENZANTHRACENE)

6-ISOPROPYL-1,2-BENZANTHRACENE structure
63020-48-4 structure
Product Name:6-ISOPROPYL-1,2-BENZANTHRACENE
CAS No:63020-48-4
MF:C21H18
MW:270.367625713348
CID:958545
PubChem ID:44314
Update Time:2025-04-19

6-ISOPROPYL-1,2-BENZANTHRACENE Chemical and Physical Properties

Names and Identifiers

    • 6-ISOPROPYL-1,2-BENZANTHRACENE
    • 9-propan-2-ylbenzo[a]anthracene
    • BRN 2525192
    • 6-Isopropyl-1:2-benzanthracene
    • 9-Isopropylbenz(a)anthracene
    • DTXSID90212291
    • 9-Isopropyltetraphen
    • BENZ(a)ANTHRACENE, 9-ISOPROPYL-
    • 6-Isopropyl-1,2-benzanthracen
    • 63020-48-4
    • Inchi: 1S/C21H18/c1-14(2)16-8-9-17-13-21-18(12-19(17)11-16)10-7-15-5-3-4-6-20(15)21/h3-14H,1-2H3
    • InChI Key: PPSSWZLVDPGSQP-UHFFFAOYSA-N
    • SMILES: C12C=C3C=CC4C=CC=CC=4C3=CC=1C=CC(=C2)C(C)C

Computed Properties

  • Exact Mass: 270.14094
  • Monoisotopic Mass: 270.140850574g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 1
  • Complexity: 357
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.2
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 1.0691 (estimate)
  • Boiling Point: 480.48°C (rough estimate)
  • Refractive Index: 1.7120 (estimate)
  • PSA: 0
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